Cas no 862188-39-4 (1,3-Propanediol, 1-(3-thienyl)-)

1,3-Propanediol, 1-(3-thienyl)- structure
862188-39-4 structure
Product Name:1,3-Propanediol, 1-(3-thienyl)-
CAS No:862188-39-4
MF:C7H10O2S
MW:158.218101024628
CID:1845031
PubChem ID:24776947
Update Time:2025-04-21

1,3-Propanediol, 1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(3-thienyl)-
    • 862188-39-4
    • SY348537
    • 1-(thiophen-3-yl)propane-1,3-diol
    • (S)-1-(3-Thienyl)-1,3-propanediol
    • SCHEMBL3185620
    • DB-258955
    • Inchi: 1S/C7H10O2S/c8-3-1-7(9)6-2-4-10-5-6/h2,4-5,7-9H,1,3H2
    • InChI Key: OMOCPVDLPNCZMW-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(CCO)O

Computed Properties

  • Exact Mass: 158.04015073g/mol
  • Monoisotopic Mass: 158.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 68.7Ų

1,3-Propanediol, 1-(3-thienyl)- Related Literature

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